Cas no 1160253-71-3 (2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-71-3
• MF: C₁₇H₁₁BrClNO
• MW: 360.632342576981
• MDL: MFCD03421155
• CID: 4682240
• Update Time: 2025-10-29

2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL196990
• BBL014581
• R7076
• 4-quinolinecarbonyl chloride, 2-(4-bromophenyl)-6-methyl-
• 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421155
• Inchi： 1S/C17H11BrClNO/c1-10-2-7-15-13(8-10)14(17(19)21)9-16(20-15)11-3-5-12(18)6-4-11/h2-9H,1H3
• InChI Key： YETYEXKFQLAKGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(=O)Cl)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 358.971
• Monoisotopic Mass: 358.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride

Recent Advances in the Study of 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride (CAS: 1160253-71-3)

2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride (CAS: 1160253-71-3) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the preparation of more complex pharmacologically active compounds.

One of the most notable advancements in the study of this compound is its role as a building block in the synthesis of kinase inhibitors. Researchers have demonstrated that 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride can be efficiently converted into various amide derivatives, which exhibit promising inhibitory activity against specific protein kinases involved in cancer and inflammatory diseases. The bromophenyl moiety in the structure provides a versatile handle for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for screening.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the use of 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride as a precursor for the development of novel PI3K inhibitors. The study highlighted the compound's stability under various reaction conditions and its compatibility with a range of nucleophiles, making it an attractive choice for medicinal chemistry applications. The resulting inhibitors showed nanomolar potency against PI3Kα and demonstrated favorable pharmacokinetic properties in preclinical models.

Another significant development involves the application of this compound in the synthesis of fluorescent probes for biological imaging. The quinoline core of 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride exhibits intrinsic fluorescence, which can be modulated through structural modifications. Researchers have exploited this property to create targeted imaging agents for specific cellular compartments, enabling real-time visualization of biological processes. This application has particular relevance in the study of intracellular signaling pathways and drug-target interactions.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride to improve yield and purity. A study published in Organic Process Research & Development described a scalable, chromatography-free synthesis route that reduces production costs while maintaining high chemical purity. This advancement is particularly important for enabling larger-scale applications of the compound in drug discovery programs.

Looking forward, the unique structural features of 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride continue to inspire new research directions. Current investigations are exploring its potential as a fragment in fragment-based drug discovery, where its relatively small size and well-defined three-dimensional structure make it an ideal starting point for the development of novel therapeutic agents. Additionally, computational studies are being conducted to better understand its binding modes with various biological targets, which could inform the design of more potent and selective compounds.

In conclusion, 2-(4-Bromophenyl)-6-methylquinoline-4-carbonyl chloride (CAS: 1160253-71-3) represents a versatile and valuable compound in chemical biology and medicinal chemistry research. Its applications span from drug discovery to biological imaging, with ongoing studies continuing to uncover new potential uses. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of new therapeutic agents and research tools.